Cas no 1374574-00-1 (6-Bromo-1H-isochromen-1-one)

• Product Name: 6-Bromo-1H-isochromen-1-one
• CAS No: 1374574-00-1
• MF: C₉H₅BrO₂
• MW: 225.038801908493
• CID: 2193079
• Update Time: 2023-08-07

6-Bromo-1H-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1h-isochromen-1-one
• 1H-2-Benzopyran-1-one, 6-bromo-
• HHYJSWADRNTEKA-UHFFFAOYSA-N
• 6-Bromo-1H-isochromen-1-one

• Inchi： 1S/C9H5BrO2/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
• InChI Key： HHYJSWADRNTEKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=O)OC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Topological Polar Surface Area: 26.3